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Compound of Interest

Compound Name: 2,2-Dibromoethanol

Cat. No.: B6596888

This technical guide provides a comprehensive overview of the known applications of 2,2-
Dibromoethanol, with a focus on its role in organic synthesis and its potential in other
industrial applications. This document is intended for researchers, scientists, and professionals
in drug development and chemical manufacturing.

Introduction

2,2-Dibromoethanol is an organobromine compound with the chemical formula C2H4Br20.[1]
[2] Its structure, featuring a gem-dibromo group adjacent to a hydroxyl group, makes it a
versatile reagent in organic synthesis. While its applications are not as extensively documented
as some of its derivatives, it serves as a valuable building block for the synthesis of more
complex molecules.[3] This guide will detail its synthesis, chemical properties, and known
applications, along with available experimental data.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,2-Dibromoethanol is presented in
the table below.
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Property Value Source
Molecular Formula C2Ha4Br20 [1112]
Molecular Weight 203.86 g/mol [11[2][3]
CAS Number 83206-47-7 [1][21[3]
Boiling Point (Predicted) 203.7 £20.0 °C [1]
Density (Predicted) 2.376 £ 0.06 g/cm3 [1]

pKa (Predicted) 13.15+0.10 [1]

Synthesis of 2,2-Dibromoethanol

The primary method for the synthesis of 2,2-Dibromoethanol is through the direct bromination
of ethanol.[3] This reaction involves the substitution of two hydrogen atoms on the alpha-
carbon of ethanol with bromine atoms.

A general representation of this synthesis is as follows:
CHsCH20H + 2 Br2 = CHBr.CH20H + 2 HBr[3]

While specific catalysts and reaction conditions can vary to optimize yield and purity, this direct
bromination remains the fundamental approach to its production.[3]

Below is a conceptual workflow for the synthesis of 2,2-Dibromoethanol.
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Synthesis of 2,2-Dibromoethanol
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A simplified workflow for the synthesis of 2,2-Dibromoethanol.

Applications in Organic Synthesis

The dual functionality of 2,2-Dibromoethanol, arising from its reactive hydroxyl (-OH) group
and the gem-dibromo (-CBrz2) group, makes it a useful precursor in various organic
transformations.[3]

2,2-Dibromoethanol serves as a starting material for the synthesis of more complex molecular
architectures.[3] Its functional groups can undergo a variety of reactions, enabling the
construction of novel compounds.

This compound has been identified as a reagent in the synthesis of bromoalkanes and
bromoalkenes.[3] The gem-dibromo group can be manipulated through elimination or
substitution reactions to introduce unsaturation or further functionalization.

The logical relationship for its use as a synthetic intermediate is depicted below.
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Role of 2,2-Dibromoethanol as a synthetic intermediate.

Other Potential Industrial Applications

While less documented, 2,2-Dibromoethanol and related organobromine compounds have
potential uses in several industrial sectors.

Organobromine compounds are widely used as flame retardants.[3] Although specific data for
2,2-Dibromoethanol is not readily available, its bromine content suggests potential utility in
this area.

Some organobromine compounds serve as biocides and fumigants.[3] It is important to
distinguish 2,2-Dibromoethanol from the structurally similar but more widely used biocide, 2,2-
dibromo-2-nitroethanol (DBNE).[4][5][6] While DBNE has extensive applications as a
preservative and antimicrobial agent, the biocidal activity of 2,2-Dibromoethanol itself is not
well-characterized in the available literature.
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Distinction from 2,2-Dibromo-2-nitroethanol (DBNE)

It is crucial for researchers to differentiate between 2,2-Dibromoethanol and 2,2-Dibromo-2-
nitroethanol (DBNE), also known as Bronopol. DBNE is a potent and widely used biocide in
various industries, including cosmetics, water treatment, and pharmaceuticals.[4][5][6] The
presence of the nitro group in DBNE significantly alters its chemical and biological properties
compared to 2,2-Dibromoethanol.

2,2-Dibromo-2-nitroethanol

Feature 2,2-Dibromoethanol

(DBNE)
Molecular Formula C2H4Br20 C2H3Br2NOs
Molecular Weight 203.86 g/mol 248.87 g/mol

] o Organic Synthesis o )
Primary Application ) Biocide and Preservative
Intermediate

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and application of 2,2-
Dibromoethanol are not extensively available in the public domain. The provided synthesis
information is based on established chemical principles for the bromination of alcohols.[3]
Researchers should refer to general organic chemistry literature for methodologies on reactions
involving haloalcohols and adapt them for this specific compound, with appropriate safety

precautions.

Safety and Handling

2,2-Dibromoethanol is expected to be a hazardous chemical. Based on data for similar
compounds, it may be harmful if swallowed, in contact with skin, or inhaled, and is suspected of
causing cancer.[2] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. All work should be
conducted in a well-ventilated fume hood.

Conclusion
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2,2-Dibromoethanol is a valuable, though not extensively studied, reagent in organic
synthesis. Its primary application lies in its use as a precursor for more complex molecules,
including bromoalkanes and bromoalkenes, which may have downstream applications in
pharmaceuticals and other areas of chemical research.[3] While it shares structural similarities
with the widely used biocide DBNE, its own applications and biological activity are distinct and
less characterized. Further research is needed to fully elucidate the reaction kinetics,
thermodynamic properties, and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,2-DIBROMOETHANOL | 83206-47-7 [chemicalbook.com]
2. Ethanol, 2,2-dibromo- | C2H4Br20 | CID 123582 - PubChem [pubchem.ncbi.nlm.nih.gov]
3. 2,2-Dibromoethanol | 83206-47-7 | Benchchem [benchchem.com]
e 4. innospk.com [innospk.com]
5. chemimpex.com [chemimpex.com]
6. Cas 69094-18-4,2,2-Dibromo-2-nitroethanol | lookchem [lookchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Applications of 2,2-
Dibromoethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6596888#literature-review-of-2-2-dibromoethanol-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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